Cas no 1152504-39-6 (5-(4-Bromophenyl)methyl-3-(chloromethyl)-1,2,4-oxadiazole)

• Product Name: 5-(4-Bromophenyl)methyl-3-(chloromethyl)-1,2,4-oxadiazole
• CAS No: 1152504-39-6
• MF: C₁₀H₈BrClN₂O
• MW: 287.540320396423
• CID: 4572748
• Update Time: 2023-11-22

5-(4-Bromophenyl)methyl-3-(chloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromobenzyl)-3-(chloromethyl)-1,2,4-oxadiazole
• 5-[(4-bromophenyl)methyl]-3-(chloromethyl)-1,2,4-oxadiazole
• 5-(4-Bromophenyl)methyl-3-(chloromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C10H8BrClN2O/c11-8-3-1-7(2-4-8)5-10-13-9(6-12)14-15-10/h1-4H,5-6H2
• InChI Key： FVQWOLJBGITBIS-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=C(Br)C=C2)=NC(CCl)=N1

Computed Properties

• Exact Mass: 285.951
• Monoisotopic Mass: 285.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes